Cas no 941884-76-0 (1-4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one)

• Product Name: 1-4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one
• CAS No: 941884-76-0
• MF: C₂₃H₂₇N₃O₃S₂
• MW: 457.608783006668
• CID: 5499412
• Update Time: 2025-10-29

1-4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-ethylsulfonylphenyl)ethanone
• 1-4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one

• Inchi： 1S/C23H27N3O3S2/c1-4-31(28,29)19-9-7-18(8-10-19)20(27)15-25-11-13-26(14-12-25)23-24-21-16(2)5-6-17(3)22(21)30-23/h5-10H,4,11-15H2,1-3H3
• InChI Key： UIVVPZZRKXIPRI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C=CC(C)=C3S2)CC1)C(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one

Introduction to 1-4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one (CAS No. 941884-76-0)

1-4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 941884-76-0, represents a convergence of multiple chemical moieties that contribute to its potential applications in medicinal chemistry and drug development.

The molecular structure of this compound features a piperazine ring linked to a benzothiazole moiety, which is further connected to a phenyl ring substituted with an ethanesulfonyl group. This arrangement imparts a rich array of intermolecular interactions, making it a promising candidate for various biochemical assays and therapeutic interventions.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4,7-dimethyl substituents in the benzothiazole ring enhances its stability and bioavailability, making it an attractive component for drug design.

The piperazine moiety is another key feature of this compound, known for its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. This property makes it a valuable component in the development of central nervous system (CNS) drugs, where precise targeting is crucial. The combination of the piperazine ring with the benzothiazole moiety suggests potential applications in treating neurological disorders and psychiatric conditions.

The phenyl ring bearing an ethanesulfonyl group at the 4-position adds another layer of functionality to the molecule. Ethanesulfonyl groups are known for their ability to enhance metabolic stability and improve oral bioavailability. This feature is particularly important in drug development, as it can lead to more effective and longer-lasting therapeutic outcomes.

Recent studies have begun to explore the pharmacological potential of this compound. Preliminary in vitro assays have shown promising results in terms of inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, researchers have observed significant binding affinity for certain kinases and transcription factors, which are implicated in cancer progression.

The synthesis of 1-4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-4-(ethanesulfonyl)phenylethan-1-one involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and purity. These methods align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

The compound's potential therapeutic applications extend beyond oncology. Emerging research suggests that it may also exhibit beneficial effects in managing inflammatory diseases and neurodegenerative disorders. The ability of the benzothiazole-piperazine hybrid to modulate key biological pathways makes it a versatile tool for drug discovery.

In conclusion, 1-4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-y-2-4-(ethanesulfonyl)phenylethan-1-one (CAS No. 941884-76-0) is a structurally complex and functionally rich compound with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a valuable asset in the quest for novel therapeutic agents targeting a wide range of human diseases.